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Compound of Interest

Compound Name: W6134

Cat. No.: B15541291

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the available in vivo data for

W6134, a potent and selective covalent inhibitor of the Retinoic acid receptor-related orphan

receptor gamma (RORγ). The following sections detail the recommended dosage, experimental

protocols, and the underlying signaling pathway for effective in vivo studies.

Summary of In Vivo Dosage and Efficacy
W6134 has demonstrated significant anti-tumor efficacy in a preclinical mouse xenograft model

of castration-resistant prostate cancer. The quantitative data from the key in vivo study is

summarized in the table below for easy reference and comparison.
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Parameter Details

Compound W6134

Animal Model 22Rv1 mouse tumor xenograft model

Dosage Range 5 - 10 mg/kg

Administration Route Intraperitoneal (i.p.)

Dosing Schedule Five times per week for 2 weeks

Observed Efficacy
5 mg/kg: 41.90% Tumor Growth Inhibition (TGI)

[1]

10 mg/kg: 62.58% Tumor Growth Inhibition

(TGI)[1]

Reported Mechanism

Inhibition of RORγ transcriptional activity,

leading to suppression of Androgen Receptor

(AR) and its variant AR-V7 expression, and

induction of apoptosis.[1][2][3]

Signaling Pathway of W6134
W6134 exerts its therapeutic effects by targeting the RORγ signaling pathway, which plays a

crucial role in the progression of certain cancers, including castration-resistant prostate cancer.

The diagram below illustrates the mechanism of action of W6134.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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